Cas no 5296-78-6 (Ethyl 2-isocyanato-3-methylbutyrate)

Ethyl 2-isocyanato-3-methylbutyrate structure
5296-78-6 structure
Product Name:Ethyl 2-isocyanato-3-methylbutyrate
CAS No:5296-78-6
MF:C8H13NO3
MW:171.193722486496
CID:85270
PubChem ID:2759395
Update Time:2025-04-18

Ethyl 2-isocyanato-3-methylbutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-isocyanato-3-methylbutyrate
    • 2-Isocyanato-3-methylbutyric acid ethyl ester
    • Ethyl N-(oxomethylene)valinate
    • ETHYL 2-ISOCYANATO-3-METHYLBUTYRATE,97
    • DTXSID60967428
    • A922218
    • AKOS005171731
    • ethyl 2-isocyanato-3-methybutyrate
    • ETHYL 2-ISOCYANATO-3-METHYLBUTYRATE, 97
    • Ethyl 2-isocyanato-3-methylbutanoate, AldrichCPR
    • FT-0761966
    • ETHYL2-ISOCYANATO-3-METHYLBUTYRATE
    • ethyl N-(oxomethylidene)valinate
    • SCHEMBL1279107
    • 13794-39-3
    • FT-0625956
    • 2-Isocyanato-3-methyl-butyric acid ethyl ester
    • 5296-78-6
    • LXPOIQVGVGYFJA-UHFFFAOYSA-N
    • ethyl 2-isocyanato-3-methylbutanoate
    • MFCD00078478
    • BB 0260956
    • DA-10978
    • STK504623
    • Inchi： 1S/C8H13NO3/c1-4-12-8(11)7(6(2)3)9-5-10/h6-7H,4H2,1-3H3
    • InChI Key： LXPOIQVGVGYFJA-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C(C)C)N=C=O)=O
    • BRN： 1239965

Computed Properties

  • Exact Mass: 171.09000
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 81
  • Boiling Point: 81-82°C 3mm
  • Flash Point: 81-82°C/3mm
  • Refractive Index: 1.4275
  • PSA: 55.73000
  • LogP: 0.90990
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

Ethyl 2-isocyanato-3-methylbutyrate Security Information

  • Hazardous Material transportation number：UN 2206
  • Hazard Category Code： 20/22-36/37/38-42
  • Safety Instruction： S23-S26-S36/37/39-S45
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/22; R36/37/38; R42
  • Packing Group：III
  • Hazard Level：6.1

Ethyl 2-isocyanato-3-methylbutyrate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-isocyanato-3-methylbutyrate Related Literature

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